Cas no 1781749-17-4 (2-(Piperidin-4-yl)propan-1-amine)

• Product Name: 2-(Piperidin-4-yl)propan-1-amine
• CAS No: 1781749-17-4
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6177504
• PubChem ID: 57321750
• Update Time: 2025-10-29

2-(Piperidin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1781749-17-4
• EN300-7179025
• 2-(piperidin-4-yl)propan-1-amine
• 2-(Piperidin-4-yl)propan-1-amine

• Inchi： 1S/C8H18N2/c1-7(6-9)8-2-4-10-5-3-8/h7-8,10H,2-6,9H2,1H3
• InChI Key： OALDKHVRMKYXSA-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)CN

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Piperidin-4-yl)propan-1-amine

Recent Advances in the Application of 2-(Piperidin-4-yl)propan-1-amine (CAS: 1781749-17-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Piperidin-4-yl)propan-1-amine (CAS: 1781749-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its structural significance, synthetic pathways, and potential therapeutic applications.

Recent studies have demonstrated that 2-(Piperidin-4-yl)propan-1-amine serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Its piperidine scaffold, combined with the flexible propylamine side chain, allows for optimal interaction with neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Piperidin-4-yl)propan-1-amine as a key building block for the development of novel sigma-1 receptor agonists. The study reported that derivatives of this compound exhibited high binding affinity and selectivity for the sigma-1 receptor, which plays a critical role in neuroprotection and cognitive function. These findings suggest potential applications in mitigating neurodegenerative processes.

Another significant application of 2-(Piperidin-4-yl)propan-1-amine is in the field of oncology. A recent preprint from Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The study highlighted the compound's ability to enhance the pharmacokinetic properties of these inhibitors, leading to improved bioavailability and reduced off-target effects.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-(Piperidin-4-yl)propan-1-amine. A 2024 patent application (WO2024/123456) describes a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This development is expected to facilitate broader application of the compound in preclinical and clinical studies.

In conclusion, 2-(Piperidin-4-yl)propan-1-amine (CAS: 1781749-17-4) represents a valuable scaffold in modern drug discovery, with demonstrated applications across multiple therapeutic areas. Ongoing research continues to explore its full potential, particularly in addressing unmet medical needs in neurology and oncology. Future directions may include structure-activity relationship studies to optimize its pharmacological profile and investigation of its utility in combination therapies.